Cas no 1227607-41-1 (3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile
• CAS No: 1227607-41-1
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 4913591
• Update Time: 2025-08-03

3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile
• 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile

• Inchi： 1S/C12H8ClN3/c13-11-9(1-5-14)4-8-16-12(11)10-2-6-15-7-3-10/h2-4,6-8H,1H2
• InChI Key： FFAMRVDBMZQZCX-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CN=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 1.7
• Topological Polar Surface Area: 49.6

Additional information on 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile

Introduction to 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile (CAS No: 1227607-41-1)

3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile, identified by its CAS number 1227607-41-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both chloro and nitrile functional groups, combined with the pyridine ring system, makes it a versatile intermediate for constructing more complex molecular architectures.

The compound's structure consists of a central pyridine ring substituted at the 2-position with a pyridin-4-yl group and at the 4-position with a chloro group, further functionalized by an acetonitrile moiety. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The chloro substituent, in particular, serves as a reactive site for further chemical modifications, enabling the synthesis of a wide array of derivatives. These derivatives may exhibit enhanced biological activity, making 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds. The pyridine ring is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Researchers have been investigating how variations in the substitution pattern of the pyridine ring can influence its biological activity. Specifically, the combination of chloro and nitrile groups in 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile suggests that it may interact with biological targets in unique ways, potentially leading to the discovery of new drugs.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The chloro group allows for nucleophilic substitution reactions, which can be used to introduce various functional groups at different positions on the molecule. This flexibility is crucial for designing molecules with specific biological properties. For instance, researchers have utilized similar strategies to develop kinase inhibitors, which are important in treating cancers and inflammatory diseases. The acetonitrile group also contributes to the compound's reactivity, enabling further transformations such as cyanation or reduction.

Recent studies have highlighted the importance of 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile in the development of small-molecule drugs. A notable area of research has been its application in designing inhibitors targeting protein-protein interactions (PPIs). PPIs play critical roles in many cellular processes, and inhibiting them has emerged as a viable strategy for treating diseases such as cancer and neurodegenerative disorders. The structural features of this compound make it an excellent candidate for developing PPI inhibitors due to its ability to mimic natural ligands and disrupt protein interactions.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral proteins with small molecules can be an effective therapeutic approach. The pyridine-based scaffold of 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile has been found to interact with viral enzymes, leading to inhibition of viral replication. For example, derivatives of this compound have been investigated for their potential to inhibit proteases involved in viral maturation. These findings underscore the importance of this compound as a scaffold for antiviral drug discovery.

The synthesis of 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route involves the reaction of 2-chloropyridine with 4-pyridinemethyl bromide followed by nucleophilic substitution to introduce the nitrile group. This approach leverages well-established synthetic methodologies and demonstrates how this compound can be readily accessed for further chemical exploration.

In conclusion, 3-Chloro-2-(pyridin-4-yl)pyridine-4-acetonitrile (CAS No: 1227607-41-1) is a versatile and highly relevant compound in pharmaceutical chemistry. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into its pharmacological properties and synthetic applications underscores its importance in medicinal chemistry and drug discovery.